Cas no 1228552-93-9 (3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide)

3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an amino group and a dimethylcarboxamide moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The compound's functional groups enable further derivatization, facilitating the development of biologically active molecules. Its stability under standard conditions and compatibility with common reaction conditions make it a practical choice for organic synthesis. The presence of both amino and carboxamide groups enhances its potential for hydrogen bonding, which can be leveraged in molecular design for targeted interactions.

3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide structure

1228552-93-9 structure

Product Name:3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide

CAS No:1228552-93-9

MF:C₅H₉N₅O

MW:155.157859563828

MDL:MFCD16618456

CID:1069377

PubChem ID:51072261

Update Time:2025-06-07

3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide
- 3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide hydrochloride
- 5-amino-N,N-dimethyl-1H-1,2,4-triazole-3-carboxamide
- CS-0442899
- 1228552-93-9
- 5-AMINO-N,N-DIMETHYL-2H-1,2,4-TRIAZOLE-3-CARBOXAMIDE
- DA-14018
- 3-amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide(SALTDATA: 0.8H2O 0.06SiO2)
- SCHEMBL19914387
- AKOS005747131
- STL146873
- LHFFZPOUFUWQOT-UHFFFAOYSA-N
- 5-AMINO-N,N-DIMETHYL-4H-1,2,4-TRIAZOLE-3-CARBOXAMIDE
- BBL032748
- AKOS005174263
- MDL： MFCD16618456
- Inchi： 1S/C5H9N5O/c1-10(2)4(11)3-7-5(6)9-8-3/h1-2H3,(H3,6,7,8,9)
- InChI Key： LHFFZPOUFUWQOT-UHFFFAOYSA-N
- SMILES： O=C(C1=NC(N)=NN1)N(C)C

Computed Properties

Exact Mass: 155.08070993g/mol
Monoisotopic Mass: 155.08070993g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 87.9Å²

3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A632328-50mg	3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide	1228552-93-9		50mg	$ 70.00	2022-06-07
TRC	A632328-100mg	3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide	1228552-93-9		100mg	$ 95.00	2022-06-07
TRC	A632328-500mg	3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide	1228552-93-9		500mg	$ 340.00	2022-06-07
Chemenu	CM276061-1g	3-Amino-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide	1228552-93-9	95%	1g	$413	2023-03-05
Cooke Chemical	LN6940857-1g	5-Amino-N,N-dimethyl-4H-1,2	1228552-93-9	4-triazole-3-carboxamide	1g	RMB 2001.60	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1513566-250mg	5-Amino-N,N-dimethyl-4H-1,2,4-triazole-3-carboxamide	1228552-93-9	98%	250mg	￥1612.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1513566-1g	5-Amino-N,N-dimethyl-4H-1,2,4-triazole-3-carboxamide	1228552-93-9	98%	1g	￥3744.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1513566-5g	5-Amino-N,N-dimethyl-4H-1,2,4-triazole-3-carboxamide	1228552-93-9	98%	5g	￥12096.00	2024-08-09